Cas no 74134-89-7 (D-Galactose-13C6)

• Product Name: D-Galactose-13C6
• CAS No: 74134-89-7
• MF: C₆H₁₂O₆
• MW: 186.111811637878
• CID: 562692
• PubChem ID: 12285877
• Update Time: 2025-06-11

D-Galactose-13C6 Chemical and Physical Properties

Names and Identifiers

• D-Galactose-13C6 (9CI)
• D-Galactose-13C6
• (2S,3R,4S,5S,6R)-6-(hydroxymethyl)oxane-2,3,4,5-tetrol
• D-[UL-13C6]GALACTOSE
• 389374_ALDRICH
• AG-G-94380
• CTK8F8927
• Dextrose-13C6
• D-Glucose-13C6
• D-Glucose-ul-13C
• 74134-89-7
• J-002393
• (2S,3R,4S,5S,6R)-6-(hydroxy(113C)methyl)(2,3,4,5,6-13C5)oxane-2,3,4,5-tetrol
• DTXSID30484450
• L-[UL-13C6]galactose
• 478518-66-0

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6+/m1/s1/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： WQZGKKKJIJFFOK-YPYOLYKNSA-N
• SMILES： O1[13C@@H]([13C@@H]([13C@H]([13C@@H]([13C@H]1[13CH2]O)O)O)O)O

Computed Properties

• Exact Mass: 186.08351711g/mol
• Monoisotopic Mass: 186.08351711g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 169-170 °C(lit.)
• Boiling Point: Not available
• Flash Point: Not available
• PSA: 110.38000
• LogP: -3.22140
• Vapor Pressure: Not available

D-Galactose-13C6 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Galactose-13C6

D-Galactose-13C6: A Comprehensive Overview in Modern Chemical and Biological Research

D-Galactose-13C6, a labeled derivative of the naturally occurring sugar galactose, is a compound of significant interest in the fields of chemistry and biomedicine. The chemical structure of this compound features a carbon atom labeled with stable isotope Carbon-13, making it a valuable tool for metabolic studies and molecular imaging. With a CAS number of 74134-89-7, D-Galactose-13C6 has found extensive applications in both academic research and industrial development.

The compound D-Galactose-13C6 is primarily utilized in nuclear magnetic resonance (NMR) spectroscopy due to its unique isotopic properties. The presence of the Carbon-13 isotope allows researchers to obtain high-resolution NMR spectra, which are crucial for elucidating the structure and dynamics of biological macromolecules. This capability has been particularly beneficial in studying glycosylation processes, where galactose is a key component.

In recent years, D-Galactose-13C6 has been increasingly employed in metabolic flux analysis. By tracking the incorporation of the labeled carbon into metabolic intermediates, scientists can gain insights into the pathways and rates of various biochemical processes. This application has been particularly valuable in understanding the metabolic changes associated with diseases such as diabetes and cancer. The compound's stability and biocompatibility make it an ideal candidate for these studies.

Moreover, D-Galactose-13C6 has shown promise in the field of drug development. Researchers are exploring its use as a precursor for radiolabeled compounds, which can be employed in positron emission tomography (PET) scans for diagnostic purposes. The ability to label galactose with Carbon-13 provides a non-invasive method for monitoring biological processes in real-time, enhancing our understanding of disease mechanisms and therapeutic interventions.

The synthesis of D-Galactose-13C6 involves advanced chemical techniques that ensure high purity and yield. The process typically begins with the isotopic enrichment of Carbon-13, followed by functional group modifications to introduce the galactose moiety. Recent advancements in synthetic methodologies have improved the efficiency and scalability of this process, making D-Galactose-13C6 more accessible for widespread use.

One of the most exciting applications of D-Galactose-13C6 is in the study of glycoproteins and glycolipids. These complex molecules play crucial roles in cell signaling, immune responses, and disease progression. By using labeled galactose derivatives, researchers can track the synthesis and degradation of these molecules, providing valuable insights into their function. This has opened new avenues for therapeutic targeting and drug design.

Another significant area where D-Galactose-13C6 is making an impact is in the field of microbiology. The compound has been used to study bacterial metabolism and pathogenesis. By monitoring the uptake and utilization of labeled galactose by bacteria, scientists can identify key metabolic pathways that are essential for their survival and virulence. This information is crucial for developing novel antibiotics and antimicrobial strategies.

The use of D-Galactose-13C6 in these studies underscores its versatility as a research tool. Its ability to provide detailed information about biological processes at both molecular and cellular levels makes it an indispensable asset for researchers across multiple disciplines. As our understanding of complex biological systems continues to grow, the demand for high-quality labeled compounds like D-Galactose-13C6 is expected to rise.

In conclusion, D-Galactose-13C6 (CAS no: 74134-89-7) is a compound with far-reaching implications in modern chemical and biological research. Its unique isotopic properties make it an invaluable tool for NMR spectroscopy, metabolic flux analysis, drug development, and studies on glycoproteins and glycolipids. As research methodologies continue to evolve, D-Galactose-13C6 will undoubtedly play an even greater role in advancing our understanding of life sciences.